
Isopropylmethyldichlorosilane molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Isopropylmethyldichlorosilane

Cat. No.: B100586 Get Quote

An In-depth Technical Guide on Isopropylmethyldichlorosilane

This guide provides an overview of the fundamental physicochemical properties of

Isopropylmethyldichlorosilane, tailored for researchers, scientists, and professionals in the

field of drug development.

Core Molecular Data
The fundamental molecular properties of Isopropylmethyldichlorosilane are summarized in

the table below. This data is essential for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Molecular Formula C4H10Cl2Si[1][2][3]

Molecular Weight 157.11 g/mol [1]

IUPAC Name dichloro-methyl-propan-2-ylsilane[1]

CAS Number 18236-89-0[1][2]

Molecular Structure and Connectivity
The structural arrangement of atoms within the Isopropylmethyldichlorosilane molecule is

critical to its reactivity and physical properties. The central silicon atom is bonded to a methyl
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group, an isopropyl group, and two chlorine atoms. This arrangement is depicted in the

following logical relationship diagram.
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Caption: Molecular connectivity of Isopropylmethyldichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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